Cas no 1261746-64-8 (Methyl 4-hydroxy-3-trifluoromethoxybenzoate)

• Product Name: Methyl 4-hydroxy-3-trifluoromethoxybenzoate
• CAS No: 1261746-64-8
• MF: C₉H₇F₃O₄
• MW: 236.1447
• CID: 4962759
• Update Time: 2025-06-11

Methyl 4-hydroxy-3-trifluoromethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hydroxy-3-(trifluoromethoxy)benzoate
• methyl 4-hydroxy-3-trifluoromethoxybenzoate
• Methyl 4-hydroxy-3-trifluoromethoxybenzoate

• Inchi： 1S/C9H7F3O4/c1-15-8(14)5-2-3-6(13)7(4-5)16-9(10,11)12/h2-4,13H,1H3
• InChI Key： DXSRZGRDEIGJIE-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C([H])=C([H])C(C(=O)OC([H])([H])[H])=C1[H])O[H])(F)F

Computed Properties

• Exact Mass: 236.02964319 g/mol
• Monoisotopic Mass: 236.02964319 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8
• Molecular Weight: 236.14

Additional information on Methyl 4-hydroxy-3-trifluoromethoxybenzoate

Methyl 4-hydroxy-3-trifluoromethoxybenzoate (CAS No. 1261746-64-8): A Comprehensive Overview

Methyl 4-hydroxy-3-trifluoromethoxybenzoate, identified by the chemical compound code CAS No. 1261746-64-8, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of benzoate derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of both hydroxyl and trifluoromethoxy groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and functionalization.

The benzoate moiety in Methyl 4-hydroxy-3-trifluoromethoxybenzoate is well-known for its role in various biological processes. Benzoic acid derivatives are widely studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of fluorine atoms into the molecular structure, as seen in this compound, enhances its metabolic stability and bioavailability, which are critical factors in drug design. The trifluoromethoxy group specifically imparts lipophilicity, which can influence membrane permeability and cellular uptake, thereby affecting the compound's pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzoate compounds. One of the most promising areas is the exploration of their anticancer potential. Studies have demonstrated that certain benzoate derivatives can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. The hydroxyl group in Methyl 4-hydroxy-3-trifluoromethoxybenzoate provides a site for further functionalization, allowing chemists to attach various pharmacophores that could enhance its therapeutic efficacy.

Another significant application of this compound is in the field of neurology. Emerging research suggests that benzoate derivatives may have neuroprotective properties, making them potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of these compounds to cross the blood-brain barrier is particularly noteworthy, as many drugs designed for neurological disorders face significant challenges in this regard. The lipophilic nature introduced by the trifluoromethoxy group may facilitate this process.

The synthesis of Methyl 4-hydroxy-3-trifluoromethoxybenzoate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include esterification of 4-hydroxy-3-trifluoromethoxybenzoic acid with methanol in the presence of an acid catalyst. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

The analytical characterization of this compound is crucial to ensure its quality and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurities. These analytical methods provide detailed insights into the compound's chemical environment, helping researchers understand its behavior in biological systems.

One of the most intriguing aspects of Methyl 4-hydroxy-3-trifluoromethoxybenzoate is its potential as a lead compound for drug discovery. Its unique structural features make it an attractive candidate for structure-activity relationship (SAR) studies, where subtle modifications can be made to optimize its biological activity. For instance, replacing the hydroxyl group with other functional groups or introducing additional substituents at different positions on the benzene ring could lead to new derivatives with enhanced potency or selectivity.

The pharmaceutical industry has shown great interest in developing drugs based on natural product-inspired scaffolds like benzoates. These compounds often exhibit favorable pharmacological properties due to their complex structures and multiple functional groups. Methyl 4-hydroxy-3-trifluoromethoxybenzoate fits well within this category, offering a rich framework for medicinal chemists to explore.

In conclusion, Methyl 4-hydroxy-3-trifluoromethoxybenzoate (CAS No. 1261746-64-8) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its diverse biological activities, make it an invaluable asset in drug development efforts aimed at treating various diseases, including cancer and neurodegenerative disorders. Continued research into this compound and its derivatives will undoubtedly yield novel therapeutic agents that improve human health outcomes.